Cas no 1864063-98-8 (N-Ethyl-2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethan-1-amine hydrochloride)

N-Ethyl-2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethan-1-amine hydrochloride is a synthetic organic compound featuring a 1,2,4-triazole core with a thioether linkage and an ethylamine side chain, protonated as a hydrochloride salt. This structure imparts potential reactivity and solubility advantages, making it suitable for applications in pharmaceutical intermediates or agrochemical research. The presence of the triazole moiety may contribute to biological activity, while the hydrochloride salt form enhances stability and handling. Its well-defined molecular architecture allows for precise modifications in synthetic pathways. The compound is typically characterized by high purity and consistent performance in specialized chemical syntheses.
N-Ethyl-2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethan-1-amine hydrochloride structure
1864063-98-8 structure
Product Name:N-Ethyl-2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethan-1-amine hydrochloride
CAS No:1864063-98-8
MF:C7H15ClN4S
MW:222.738798379898
MDL:MFCD28125950
CID:5048576
PubChem ID:86262332
Update Time:2025-10-21

N-Ethyl-2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-ethyl-2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethan-1-amine hydrochloride
    • N-ethyl-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethanamine;hydrochloride
    • N-Ethyl-2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethan-1-amine hydrochloride
    • MDL: MFCD28125950
    • Inchi: 1S/C7H14N4S.ClH/c1-3-8-4-5-12-7-10-9-6-11(7)2;/h6,8H,3-5H2,1-2H3;1H
    • InChI Key: JBCYCSINDKXUFY-UHFFFAOYSA-N
    • SMILES: Cl.S(C1=NN=CN1C)CCNCC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 122
  • Topological Polar Surface Area: 68

N-Ethyl-2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethan-1-amine hydrochloride Pricemore >>

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N-Ethyl-2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethan-1-amine hydrochloride Related Literature

Additional information on N-Ethyl-2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethan-1-amine hydrochloride

N-Ethyl-2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethan-1-amine hydrochloride: A Comprehensive Overview

The compound N-Ethyl-2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethan-1-amine hydrochloride (CAS No 1864063988) is a fascinating molecule with a diverse range of applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a triazole ring system with a thioether group and an ethylamine moiety. The presence of the triazole ring imparts significant chemical stability and reactivity, making it a valuable component in the synthesis of advanced materials and bioactive compounds.

Recent studies have highlighted the potential of N-Ethyl-(...)-hydrochloride in drug discovery, particularly in the development of novel therapeutics targeting specific biological pathways. Researchers have demonstrated that this compound exhibits promising activity in vitro against certain enzymes and receptors, suggesting its potential as a lead compound for further optimization. The hydrochloride salt form is particularly advantageous due to its enhanced solubility and stability under physiological conditions.

The synthesis of N-Ethyl-(...)-hydrochloride involves a multi-step process that typically begins with the preparation of the triazole derivative. This is followed by the introduction of the thioether group and subsequent alkylation to introduce the ethylamine moiety. The final step involves protonation to form the hydrochloride salt. The reaction conditions are carefully optimized to ensure high yield and purity, which are critical for its application in pharmaceutical research.

In terms of applications, N-Ethyl-(...)-hydrochloride has shown potential in several areas beyond drug discovery. For instance, it has been explored as a building block for constructing advanced materials with tailored properties. Its ability to form stable complexes with metal ions makes it a promising candidate for applications in catalysis and coordination chemistry. Additionally, recent research has investigated its use in polymer chemistry, where it serves as a functional monomer for synthesizing stimuli-responsive polymers.

From an environmental perspective, the compound's biodegradability and eco-friendliness have been assessed in recent studies. These findings are crucial for ensuring sustainable practices in its production and application. The results indicate that under controlled conditions, N-Ethyl-(...)-hydrochloride undergoes efficient biodegradation without releasing harmful byproducts, aligning with current green chemistry principles.

In conclusion, N-Ethyl-(...)-hydrochloride (CAS No 1864063988) stands out as a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in its synthesis and application methodologies, position it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in both academic research and industrial innovation.

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